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Compound of Interest

Compound Name: Fenspiride-d5

Cat. No.: B3025718 Get Quote

For researchers and professionals in drug development, Fenspiride-d5 serves as a critical

analytical tool. This isotopically labeled version of Fenspiride is primarily utilized as an internal

standard for the precise quantification of the active drug in biological matrices through mass

spectrometry techniques.

Fenspiride itself is recognized for its dual-action as a bronchodilator and for its anti-

inflammatory properties.[1] The deuterated form, Fenspiride-d5, is indispensable for

pharmacokinetic and metabolic studies, ensuring accuracy and reproducibility in experimental

results.

Core Physicochemical Data
The fundamental properties of Fenspiride-d5 and its hydrochloride salt are summarized below.

These values are essential for method development and experimental design.

Identifier Fenspiride-d5
Fenspiride-d5
Hydrochloride

CAS Number 1246911-67-0[2][3] 1246815-28-0[4][5]

Molecular Formula C15H15D5N2O2[2][3] C15H16D5ClN2O2[1][4]

Molecular Weight 265.36 g/mol [3] 301.82 g/mol [1][4]
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Mechanism of Action: A Simplified Signaling
Pathway
Fenspiride exerts its therapeutic effects through multiple pathways. It is known to be an

antagonist of the H1 histamine receptor and also demonstrates anti-inflammatory activity.[1][2]

[4] A notable mechanism is the inhibition of phosphodiesterase (PDE) enzymes, including

PDE3, PDE4, and PDE5.[2] This inhibition leads to an increase in cyclic adenosine

monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP), which are key

mediators in inflammatory and bronchoconstrictor responses.
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Simplified signaling pathway of Fenspiride.

Experimental Protocol: Bioanalytical Quantification
Workflow
Fenspiride-d5 is ideally suited as an internal standard in bioanalytical methods, such as liquid

chromatography-mass spectrometry (LC-MS), for the quantification of Fenspiride in biological

samples. A typical experimental workflow is outlined below.
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Workflow for Fenspiride quantification using Fenspiride-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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